Cas no 2034476-94-1 (2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034476-94-1
• MF: C₂₀H₁₉N₃O₂S
• MW: 365.448763132095
• CID: 5376891
• Update Time: 2025-06-09

2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetamidophenyl)-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]acetamide
• 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C20H19N3O2S/c1-14(24)23-18-4-2-15(3-5-18)11-20(25)22-12-16-6-8-21-19(10-16)17-7-9-26-13-17/h2-10,13H,11-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key： ZRWQSDCSGXDCHO-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(C2C=CSC=2)C=1)(=O)CC1=CC=C(NC(=O)C)C=C1

Additional information on 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

Introduction to 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034476-94-1)

2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide, with the CAS number 2034476-94-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetamide group, a thiophene ring, and a pyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular structure of 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide is particularly intriguing due to the presence of multiple functional groups that can interact with various biological targets. The acetamide group is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific receptors. The thiophene ring, on the other hand, provides aromaticity and can participate in π-π stacking interactions, while the pyridine moiety can act as a hydrogen bond acceptor and contribute to the overall electronic properties of the molecule.

Recent studies have focused on the pharmacological properties of 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide have also been studied to evaluate its suitability for therapeutic use. Initial findings suggest that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Toxicity studies have shown that 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide is generally well-tolerated at therapeutic doses. However, like many new chemical entities, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. These assessments typically include in vitro cytotoxicity tests, in vivo toxicity studies in animal models, and genotoxicity evaluations.

The synthesis of 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide has been reported in several scientific publications. The most common synthetic route involves the coupling of 4-acetamidobenzaldehyde with 2-thiopheneboronic acid followed by a reductive amination step using (2-thiophen-3-ylpyridin-4-y lmethyl)amine. This multi-step process requires careful optimization to achieve high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 2-(4-acetamidophenyl)-N-{[2-(thiophen-3-y lpyridin-4-y l)methyl}acetamide (CAS No. 2034476-94-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its pharmacological profile for clinical use.